Cas no 1806397-22-7 (6-Bromo-2-(difluoromethyl)benzo[d]oxazole)

• Product Name: 6-Bromo-2-(difluoromethyl)benzo[d]oxazole
• CAS No: 1806397-22-7
• MF: C₈H₄BrF₂NO
• MW: 248.02426815033
• CID: 4819891
• Update Time: 2023-08-19

6-Bromo-2-(difluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)benzo[d]oxazole

• Inchi： 1S/C8H4BrF2NO/c9-4-1-2-5-6(3-4)13-8(12-5)7(10)11/h1-3,7H
• InChI Key： XOTDDWZGPXCLJK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(C(F)F)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3.1
• Topological Polar Surface Area: 26